Cas no 1806808-82-1 (3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806808-82-1
• MF: C₇H₂Br₂F₅N
• MW: 354.897497653961
• CID: 4811757
• Update Time: 2025-06-08

3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F5N/c8-2-1-3(9)5(7(12,13)14)15-4(2)6(10)11/h1,6H
• InChI Key： WLRNAQRGOHTXHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806808-82-1)

3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806808-82-1) is a halogenated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and materials science. This compound, characterized by its unique polyhalogenated structure, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of bromine, difluoromethyl, and trifluoromethyl groups on the pyridine ring enhances its versatility, enabling applications in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated and brominated compounds has surged due to their pivotal role in modern chemistry. Researchers and industries are increasingly exploring 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine for its potential in creating high-performance agrochemicals, such as herbicides and fungicides. Its halogen-rich structure contributes to improved efficacy and environmental stability, addressing key challenges in crop protection. Moreover, the compound's electron-withdrawing properties make it an attractive candidate for designing novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis of 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine involves multi-step halogenation and fluorination processes, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as catalytic fluorination and electrophilic bromination are commonly employed to introduce the desired functional groups. The compound's CAS No. 1806808-82-1 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance in global markets.

From an environmental perspective, the use of halogenated pyridines like 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine has sparked discussions on sustainability and green chemistry. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption during production. These efforts align with the growing emphasis on eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

In the realm of materials science, 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine is investigated for its potential in creating high-performance polymers and electronic materials. Its ability to modify surface properties and enhance thermal stability makes it suitable for applications in coatings, adhesives, and semiconductor devices. The compound's unique electronic effects also open doors for research in organic electronics and photovoltaic materials, areas of high interest in renewable energy technologies.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine is critical for optimizing its applications. Computational chemistry and molecular modeling tools are increasingly used to predict its behavior in various systems, reducing the need for extensive experimental trials. This approach not only accelerates innovation but also aligns with the industry's shift toward data-driven research methodologies.

In summary, 3,5-Dibromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806808-82-1) represents a versatile and highly functionalized compound with broad applications across multiple industries. Its halogenated and fluorinated attributes, combined with ongoing advancements in synthetic and green chemistry, position it as a key player in the development of next-generation chemicals and materials. As research continues to uncover its full potential, this compound is poised to remain at the forefront of scientific and industrial innovation.